Cas no 31456-72-1 (Anthra[2,3-b]furo[3,2-d]furan-5,10-dione,2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, (2R,3aR,12aS)-)

Anthra[2,3-b]furo[3,2-d]furan-5,10-dione,2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, (2R,3aR,12aS)- structure

31456-72-1 structure

Product Name:Anthra[2,3-b]furo[3,2-d]furan-5,10-dione,2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, (2R,3aR,12aS)-

CAS No:31456-72-1

MF:C₁₈H₁₂O₉

MW:372.282485961914

CID:306213

PubChem ID:108014

Update Time:2025-04-19

Anthra[2,3-b]furo[3,2-d]furan-5,10-dione,2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, (2R,3aR,12aS)- Chemical and Physical Properties

Names and Identifiers

- Anthra[2,3-b]furo[3,2-d]furan-5,10-dione,2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, (2R,3aR,12aS)-
- CHEBI:4704
- ANTHRA(2,3-B)FURO(3,2-D)FURAN-5,10-DIONE, 2,3,3A,12A-TETRAHYDRO-2,3A,4,6,9-PENTAHYDROXY-, (2R-(2.ALPHA.,3A.BETA.,12A.BETA.))-
- Anthra(2,3-b)furo(3,2-d)furan-5,10-dione, 2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, stereoisomer
- Anthra(2,3-b)furo(3,2-d)furan-5,10-dione, 2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, (2R,3aR,12aS)-
- (4R,6R,8S)-2,4,6,15,18-pentahydroxy-7,9-dioxapentacyclo[10.8.0.03,10.04,8.014,19]icosa-1,3(10),11,14,16,18-hexaene-13,20-dione
- DTXSID50953471
- 27USW980DL
- UNII-27USW980DL
- 2,3a,4,6,9-Pentahydroxy-2,3,3a,12a-tetrahydroanthra[2,3-b]furo[3,2-d]furan-5,10-dione
- 31456-72-1
- Q27106442
- Dothistromin
- Inchi： 1S/C18H12O9/c19-6-1-2-7(20)12-11(6)14(22)5-3-8-13(16(24)10(5)15(12)23)18(25)4-9(21)27-17(18)26-8/h1-3,9,17,19-21,24-25H,4H2/t9-,17+,18-/m1/s1
- InChI Key： FBPGRTYADYGYRG-AHBCHLHISA-N
- SMILES： O1[C@H](C[C@]2(C3C(=C4C(C5C(=CC=C(C=5C(C4=CC=3O[C@@H]12)=O)O)O)=O)O)O)O

Computed Properties

Exact Mass: 372.04806
Monoisotopic Mass: 372.04813196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 5
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 27
Rotatable Bond Count: 0
Complexity: 682
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 154Å²

Experimental Properties

PSA: 153.75

Anthra[2,3-b]furo[3,2-d]furan-5,10-dione,2,3,3a,12a-tetrahydro-2,3a,4,6,9-pentahydroxy-, (2R,3aR,12aS)- Related Literature

1. X-Ray determination of the molecular structure of a derivative of dothistormin, a fungal toxin implicated in pine needle blight

C. A. Bear,J. M. Waters,T. N. Waters,R. T. Gallagher,R. Hodges J. Chem. Soc. D 1970 1705a
2. Crystal structure and absolute configuration of a derivative of dothistromin, a fungal toxin implicated in pine-needle blight

C. A. Bear,J. M. Waters,T. N. Waters J. Chem. Soc. Perkin Trans. 2 1972 2375
3. Natural products of filamentous fungi: enzymes, genes, and their regulation

Dirk Hoffmeister,Nancy P. Keller Nat. Prod. Rep. 2007 24 393
4. Polyketides, proteins and genes in fungi: programmed nano-machines begin to reveal their secrets

Russell J. Cox Org. Biomol. Chem. 2007 5 2010
5. The structural role of the carrier protein – active controller or passive carrier

John Crosby,Matthew P. Crump Nat. Prod. Rep. 2012 29 1111

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